Cas no 84612-71-5 (3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI))

3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI) structure
84612-71-5 structure
Product name:3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
CAS No:84612-71-5
MF:C9H18O2
MW:158.23800
CID:726633
PubChem ID:145035

3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Hexanol, 4-methyl-,acetate, (3R,4R)-rel- (9CI)
    • 4-METHYL-3-HEXANOL ACETATE
    • 1-Ethyl-2-methylbutyl acetate
    • 4-methyl-3-hexyl acetate
    • DTXSID501004909
    • AKOS006272362
    • FT-0694725
    • 1-Ethyl-2-methylbutyl acetate #
    • SCHEMBL15261665
    • IAGFRJOWIZRHRV-UHFFFAOYSA-N
    • 84612-71-5
    • 4-methylhexan-3-yl acetate
    • Inchi: InChI=1S/C9H18O2/c1-5-7(3)9(6-2)11-8(4)10/h7,9H,5-6H2,1-4H3
    • InChI Key: IAGFRJOWIZRHRV-UHFFFAOYSA-N
    • SMILES: CCC(C)C(CC)OC(=O)C

Computed Properties

  • Exact Mass: 158.13100
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.37420

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